Cas no 65338-30-9 (1-methylcyclobutane-1-carbaldehyde)

1-methylcyclobutane-1-carbaldehyde Properties

Names and Identifiers

• Cyclobutanecarboxaldehyde, 1-methyl-
• 1-methylcyclobutane-1-carbaldehyde
• Z1198728427
• NCJXPECBGWEDFS-UHFFFAOYSA-N
• 65338-30-9
• MFCD18533416
• DTXSID80602824
• EN300-104109
• 1-methylcyclobutanecarbaldehyde
• FT-0719080
• AKOS006373722
• AB92345
• 1-methylcyclobutanecarboxaldehyde
• CS-0230470
• +Expand

• MDL： MFCD18533416
• InChIKey： NCJXPECBGWEDFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O/c1-6(5-7)3-2-4-6/h5H,2-4H2,1H3
• SMILES： CC1(CCC1)C=O

Computed Properties

• Exact Mass: 98.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 98.073164938g/mol
• Heavy Atom Count: 7
• Complexity: 82.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07